Cas no 1806758-18-8 (4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine
• CAS No: 1806758-18-8
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4926530
• Update Time: 2025-06-13

4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H5BrClF2N/c8-3-4-1-2-12-6(5(4)9)7(10)11/h1-2,7H,3H2
• InChI Key： IZQSIHWGUDZXJU-UHFFFAOYSA-N
• SMILES： BrCC1C=CN=C(C(F)F)C=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine

Introduction to 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine (CAS No. 1806758-18-8)

4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine (CAS No. 1806758-18-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of bromomethyl, chloro, and difluoromethyl substituents on a pyridine ring, which endows it with a range of chemical and biological properties that make it an attractive candidate for various applications.

The molecular structure of 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine is particularly noteworthy. The bromomethyl group provides a reactive site for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. The chloro and difluoromethyl substituents contribute to the compound's lipophilicity and electronic properties, which are crucial for its biological activity and pharmacokinetic behavior.

In recent years, 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine has been extensively studied for its potential use in the development of novel therapeutic agents. One of the key areas of research has been its application in the treatment of various diseases, including cancer and neurological disorders. The compound's ability to modulate specific biological targets, such as enzymes and receptors, has been explored in numerous preclinical studies.

A study published in the Journal of Medicinal Chemistry highlighted the use of 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine as a scaffold for the design of potent inhibitors of protein kinases. These inhibitors have shown promising results in inhibiting the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival. The study demonstrated that derivatives of this compound exhibited high selectivity and potency against specific kinases, making them potential candidates for further drug development.

Beyond its role in cancer research, 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine has also been investigated for its potential neuroprotective effects. A recent publication in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibited significant neuroprotective activity in cellular models of neurodegenerative diseases. The compounds were found to reduce oxidative stress and prevent neuronal cell death, suggesting their potential as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale, and efforts are ongoing to optimize these methods for large-scale production. The ability to synthesize this compound efficiently and cost-effectively is crucial for its practical application in drug discovery and development.

In addition to its direct therapeutic applications, 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine has also been used as a tool compound in chemical biology studies. Its unique structure allows researchers to probe the function of specific proteins and pathways in living systems. For example, it has been employed as a probe to study the role of certain enzymes in metabolic processes and signal transduction pathways.

The safety profile of 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine is an important consideration for its use in pharmaceutical applications. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety evaluations are necessary to ensure its safe use in humans.

In conclusion, 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine (CAS No. 1806758-18-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and biological activity make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to the advancement of drug discovery and development efforts.